Cas no 62636-79-7 (Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]-)

Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]- structure
62636-79-7 structure
Product Name:Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]-
CAS No:62636-79-7
MF:C17H18O4S
MW:318.387423992157
CID:437043
PubChem ID:12328254
Update Time:2025-04-19

Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]-
    • 2-[5-(5-hydroxypentyl)thiophene-2-carbonyl]benzoic acid
    • DTXSID50489987
    • 2-[5-(5-hydroxypentyl)-2-thenoyl]benzoic acid
    • 62636-79-7
    • Inchi: 1S/C17H18O4S/c18-11-5-1-2-6-12-9-10-15(22-12)16(19)13-7-3-4-8-14(13)17(20)21/h3-4,7-10,18H,1-2,5-6,11H2,(H,20,21)
    • InChI Key: DUUYUBRZOJRTMO-UHFFFAOYSA-N
    • SMILES: S1C(C(C2C=CC=CC=2C(=O)O)=O)=CC=C1CCCCCO

Computed Properties

  • Exact Mass: 318.09264
  • Monoisotopic Mass: 318.09258022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 74.6
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.